2-[5-[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-[5-[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C29H27N5O5S/c1-38-19-13-11-18(12-14-19)16-30-25(35)15-23-28(37)34-27(32-23)20-7-3-4-8-21(20)33-29(34)40-17-26(36)31-22-9-5-6-10-24(22)39-2/h3-14,23H,15-17H2,1-2H3,(H,30,35)(H,31,36)
• InChI Key: VFLJHUJKQYPBQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NC5=CC=CC=C5OC
• Molecular Formula: C29H27N5O5S
• Molecular Weight: 557.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an imidazoquinazolinone core, which is a type of heterocyclic compound. Heterocycles are common in many pharmaceuticals and agrochemicals.

Scientific Research Applications

Synthesis and Biological Activity

Compounds featuring the quinazolinone backbone, such as those studied by Osarumwense Peter Osarodion (2023), have demonstrated a wide range of biological activities, including analgesic effects. The synthesis of these compounds involves key reactions that enable the introduction of diverse substituents, which can significantly influence their biological activities. For instance, the analgesic activity of specific synthesized compounds was significantly higher compared to standard drugs, showcasing their potential as pain management agents (Osarumwense Peter Osarodion, 2023).

Antimicrobial and Antifungal Activities

Research by Ravinder Nath ANISETTI and M. S. Reddy (2012) on novel quinazolinone analogs has revealed significant antimicrobial and antifungal properties. The study underscores the potential of quinazolinone derivatives in addressing infectious diseases caused by bacteria and fungi. These findings are crucial for the development of new therapeutic agents against resistant microbial strains (Ravinder Nath ANISETTI & M. S. Reddy, 2012).

Antioxidant Properties

The study on the antioxidant properties of 2-substituted quinazolin-4(3H)-ones by Janez Mravljak et al. (2021) highlights the chemical's capacity to scavenge free radicals, which plays a critical role in preventing oxidative stress-related diseases. This research provides a foundation for utilizing quinazolinone derivatives as antioxidants in pharmaceutical formulations (Janez Mravljak, L. Slavec, M. Hrast, M. Sova, 2021).

Antitumor Activity

The synthesis and evaluation of quinazolinone and acetamide derivatives for their anti-ulcerogenic and anti-ulcerative colitis activities, as researched by F. Alasmary et al. (2017), demonstrate the compound's therapeutic potential beyond conventional applications. These compounds exhibited significant activity against peptic ulcers and ulcerative colitis, offering a new avenue for treatment options (F. Alasmary, A. Awaad, A. Alafeefy, Reham El-meligy, S. Alqasoumi, 2017).